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Compound of Interest

Compound Name: Prolame

CAS No.: 99876-41-2

Cat. No.: B1213712

Get Quote

Prolame Technical Support Center
Welcome to the technical support center for Prolame, a potent and selective inhibitor of

Apoptosis Signal-regulating Kinase 1 (ASK1). This resource is designed to assist researchers,

scientists, and drug development professionals in optimizing the use of Prolame for maximum

experimental efficacy and reproducibility.

Section 1: Frequently Asked Questions (FAQs)
Q1: What is the mechanism of action for Prolame?

A1: Prolame is an ATP-competitive inhibitor of Apoptosis Signal-regulating Kinase 1 (ASK1),

also known as MAP3K5.[1] By binding to the ATP pocket of ASK1, Prolame prevents its

activation by various cellular stressors like oxidative stress or TNF-α.[2][3] This inhibition blocks

the downstream activation of the MKK3/6-p38 and MKK4/7-JNK signaling cascades, ultimately

preventing stress-induced apoptosis.[2][4][5]

Q2: How should I dissolve and store Prolame?
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A2: Prolame is best dissolved in dimethyl sulfoxide (DMSO) to create a concentrated stock

solution (e.g., 10 mM). It is crucial to ensure the final concentration of DMSO in your cell culture

medium remains low (typically ≤ 0.1%) to prevent solvent-induced toxicity.[6] For storage,

aliquot the DMSO stock solution into single-use volumes to minimize freeze-thaw cycles and

store at -20°C or -80°C, protected from light.

Q3: What is the stability of Prolame in aqueous media?

A3: Prolame is stable in DMSO stock solutions when stored as recommended. However, its

stability in aqueous culture media can be limited. It is best practice to prepare fresh dilutions in

your experimental medium from the DMSO stock immediately before each experiment. Do not

store Prolame in aqueous solutions for extended periods.

Q4: How can I confirm that my batch of Prolame is active?

A4: To confirm the activity of Prolame, we recommend performing a dose-response experiment

using a relevant cell line and a known inducer of ASK1-mediated apoptosis (e.g., H₂O₂ or TNF-

α). A successful experiment will show a concentration-dependent rescue of cell viability or a

decrease in a downstream marker, such as the phosphorylation of p38 MAPK, as assessed by

Western blot.

Section 2: Data Presentation & Recommended
Concentrations
The optimal concentration of Prolame is highly dependent on the cell type, treatment duration,

and the specific experimental endpoint. The data below provide a general guideline for initial

experiments.

Table 1: Dose-Response of Prolame on H₂O₂-Induced Apoptosis in SH-SY5Y Cells
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Prolame Concentration (nM) Cell Viability (%) (Mean ± SD)

0 (Vehicle Control) 52.3 ± 4.5

1 55.1 ± 5.1

10 68.7 ± 3.9

50 85.4 ± 2.8

100 92.1 ± 3.2

500 93.5 ± 2.5

1000 90.8 ± 4.1 (Slight toxicity noted)

Data represents cell viability as measured by MTT assay after 24-hour co-treatment with 200

µM H₂O₂.

Table 2: Prolame IC50 Values for ASK1 Pathway Inhibition

Cell Line Assay Endpoint IC50 (nM)

SH-SY5Y (Human

Neuroblastoma)
Inhibition of p-p38 MAPK 85

HEK293T (Human Embryonic

Kidney)
Inhibition of p-p38 MAPK 110

HUVEC (Human Umbilical

Vein)
Cell Viability Rescue 95

Table 3: Recommended Working Concentration Ranges
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Application
Recommended
Concentration Range

Typical Incubation Time

Western Blot (p-p38 Inhibition) 50 - 200 nM 1 - 6 hours

Cell Viability Assays (MTT,

etc.)
50 - 500 nM 24 - 48 hours

Caspase Activity Assays 100 - 500 nM 12 - 24 hours

In vivo (Rodent Models)
1 - 10 mg/kg (Requires

formulation)
Varies with study design

Section 3: Signaling Pathways and Workflows
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Issue:
No observed efficacy of Prolame

Is Prolame concentration optimal?
(See Table 1 & 2)

Was Prolame dissolved correctly in DMSO
and freshly diluted?

 Yes

Problem Resolved

 No, adjust conc.Is the cellular stressor
(e.g., H₂O₂) active and at the correct concentration?

 Yes

 No, remake solution

Are cells healthy and within
a suitable passage number?

 Yes

 No, validate stressor

 No, use new cells

Contact Technical Support

 Yes

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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